Cas no 63972-19-0 (1,4,8,11-Tetraazacyclotetradecane-5,7-dione)

63972-19-0 structure
Product Name:1,4,8,11-Tetraazacyclotetradecane-5,7-dione
CAS No:63972-19-0
Molecular Formula:C10H20N4O2
Molecular Weight:228.2914
CID:516143
PubChem ID:24860107
1,4,8,11-Tetraazacyclotetradecane-5,7-dione Properties
Names and Identifiers
-
- 1,4,8,11-Tetraazacyclotetradecane-5,7-dione
- 1,4,8,11-tetrazacyclotetradecane-5,7-dione
- 1,4,8,11-tetraazacyclotetradecane-12,14-dione
- 1,4,8,12-tetraazacyclotetradecane-5,7-dione
- 4,7,11,14-Tetraazacyclotetradecane-1,3-dione
- 5,7-dioxo-1,4,8,11-tetra-azacyclo-tetradecane
- cis-dioxocyclam
- Dioxocyclam
- IPS104
- DTXCID70136300
- AKOS016034880
- CS-0454490
- SCHEMBL243010
- DTXSID90213809
- 1,4,8,11-Tetraazacyclotetradecane-5,7-dione, 99%
- BGVLBVASHIQNIO-UHFFFAOYSA-N
- 5,7-dioxo-1,4,8,11-tetraazacyclotetradecane
- 63972-19-0
-
- MDL: MFCD00075005
- InChIKey: BGVLBVASHIQNIO-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H20N4O2/c15-9-8-10(16)14-7-5-12-3-1-2-11-4-6-13-9/h11-12H,1-8H2,(H,13,15)(H,14,16)
- SMILES: C1CNCCNC(=O)CC(=O)NCCNC1
Computed Properties
- Exact Mass: 228.15900
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 0
- Monoisotopic Mass: 228.159
- Heavy Atom Count: 16
- Complexity: 211
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.7
- Tautomer Count: 5
- Surface Charge: 0
- Topological Polar Surface Area: 82.3A^2
Experimental Properties
- LogP: -0.49300
- PSA: 82.26000
- Refractive Index: 1.442
- Boiling Point: 552.1 °C at 760 mmHg
- Melting Point: 172-176 °C (lit.)
- Flash Point: 234.8 °C
- Color/Form: solid
- Solubility: Not available
- Density: 1.012
1,4,8,11-Tetraazacyclotetradecane-5,7-dione Security Information
-
Symbol:
- WGK Germany:3
- Safety Instruction: S26; S28; S36/37/39; S45
- Risk Phrases:R34
-
Dangerous goods sign:
- Hazardous Material transportation number:UN 3259 8
- Hazard Statement: H314
- Warning Statement: P280-P305+P351+P338-P310
- Risk Phrases: 34
- Signal Word:Danger
- FLUKA BRAND F CODES:9
1,4,8,11-Tetraazacyclotetradecane-5,7-dione Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,4,8,11-Tetraazacyclotetradecane-5,7-dione Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03840-1g |
1,4,8,11-Tetraazacyclotetradecane-5,7-dione |
63972-19-0 | 1g |
¥688.0 | 2021-09-03 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-223070-1 g |
1,4,8,11-Tetraazacyclotetradecane-5,7-dione, |
63972-19-0 | 1g |
¥444.00 | 2023-07-11 |
1,4,8,11-Tetraazacyclotetradecane-5,7-dione Related Literature
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Alison M. Funston,Kenneth P. Ghiggino,Martin J. Grannas,W. David McFadyen,Peter A. Tregloan Dalton Trans. 2003 3704
-
Sergey P. Gavrish,Yaroslaw D. Lampeka,Hans Pritzkow,Philip Lightfoot Dalton Trans. 2010 39 7706
-
Laurent Frémond,Enrique Espinosa,Michel Meyer,Franck Denat,Roger Guilard,Volker Huch,Michael Veith New J. Chem. 2000 24 959
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Sergey P. Gavrish,Yaroslaw D. Lampeka,Philip Lightfoot,Hans Pritzkow Dalton Trans. 2007 4708
-
5. pH-Induced fragmentation of colloids based on responsive self-assembled copper(ii) metallopolymersBin Wang,Margot Jacquet,Kunzhou Wang,Kun Xiong,Minhao Yan,Jérémie Courtois,Guy Royal New J. Chem. 2018 42 7823
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6. The crystal and molecular structures of the nickel(II) complexes of malonamide-derived unsubstituted 14- and 13-membered tetraazamacrocycles and NMR study of the complexes in aqueous solutionYaroslaw D. Lampeka,Sergey P. Gavrish,Robert W. Hay,Tanja Eisenbl?tter,Philip Lightfoot J. Chem. Soc. Dalton Trans. 2000 2023
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7. Synthesis and crystal structures of palladium(II) complexes of 1,11-bis(2-pyridylmethyl)-1,4,8,11-tetraazacyclotetradecane-5,7-dioneHiromasa Kurosaki,Hiroyuki Yoshida,Akiko Fujimoto,Masafumi Goto,Mitsuhiko Shionoya,Eiichi Kimura,Enrique Espinosa,Jean-Michel Barbe,Roger Guilard J. Chem. Soc. Dalton Trans. 2001 898
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8. Enantioselective epoxidation of (Z?)-stilbene using a chiral Mn(III)–salen complex: effect of immobilisation on MCM-41 on product selectivityPaola Piaggio,Paul McMorn,Damien Murphy,Donald Bethell,Philip C. Bulman Page,Frederick E. Hancock,Christopher Sly,Owain J. Kerton,Graham J. Hutchings J. Chem. Soc. Perkin Trans. 2 2000 2008
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9. Copper(II) complexes of the isomeric tetraazamacrocyclic ligands 1,11- and 1,8-bis(2-pyridylmethyl)-1,4,8,11-tetraazacyclotetradecane and of the 1,4,8,11-tetraazacyclotetradecane-5,12-dione analogue at neutral and basic pHAndrés E. Goeta,Judith A. K. Howard,Davide Maffeo,Horst Puschmann,J. A. Gareth Williams,Dimitrii S. Yufit J. Chem. Soc. Dalton Trans. 2000 1873
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10. Synthesis and characterization of novel phosphinoketone and phosphinoenolato rhenium(v) nitrido complexes. Crystal structure of ReNCl2{iPr2PCH2C(Ph)O}2Xavier Couillens,Marie Gressier,Michèle Dartiguenave,Sébastien Fortin,André L. Beauchamp J. Chem. Soc. Dalton Trans. 2002 3032
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